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Compound of Interest

Compound Name:
2-(Pyrimidin-2-yl)pyrimidin-5-

amine

CAS No.: 1154009-40-1

Cat. No.: B3010116

Get Quote

Executive Summary & Compound Profile
2,2'-Bipyrimidine-5-amine is a mono-functionalized derivative of the 2,2'-bipyrimidine scaffold.

Unlike its symmetric counterpart (5,5'-diamino-2,2'-bipyrimidine), the 5-amine derivative

possesses a unique asymmetry that makes it a valuable "Janus-type" ligand. It offers a

chelating nitrogen pocket for metal coordination (

-site) and a pendant amino group for secondary functionalization (e.g., amide coupling,
hydrogen bonding networks).

This guide provides the structural basis for identifying this compound, distinguishing it from the

symmetric 5,5'-diamine and the parent 2,2'-bipyrimidine.
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Property Data

Systematic Name 5-amino-2,2'-bipyrimidine

Molecular Formula

Molecular Weight 173.18 g/mol

Core Scaffold 2,2'-Bipyrimidine (CAS 34671-83-5)

Key Functionality
Primary Amine (-NH

) at C5 position

Symmetry Point Group (Planar)

Synthesis & Structural Context[1][2][3][4][5]
Understanding the synthesis is critical for interpreting the spectroscopic impurities. The mono-

amine is typically accessible via two primary routes:

Electrophilic Halogenation & Amination: Controlled bromination of 2,2'-bipyrimidine to the 5-

bromo intermediate, followed by Buchwald-Hartwig amination or nucleophilic substitution.

Cross-Coupling: Nickel(0)-mediated Ullmann-type coupling of 2-chloropyrimidine and 5-

amino-2-chloropyrimidine (or its protected equivalent).

The presence of the 5,5'-diamine (symmetric byproduct) or unreacted 2,2'-bipyrimidine are

common spectroscopic contaminants.
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Figure 1: Synthetic pathway focusing on the mono-functionalization route. Controlling

stoichiometry at the bromination step is critical to avoid the symmetric 5,5'-derivative.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
The definitive identification of the mono-amine lies in its asymmetry. The

H NMR spectrum will display two distinct spin systems: one for the substituted pyrimidine ring
and one for the unsubstituted ring.

Predicted

H NMR Data (DMSO-

, 400 MHz)
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Signal
Shift (

, ppm)
Multiplicity Integration Assignment

Mechanistic
Insight

A 8.95 - 9.05
Doublet (

Hz)
2H H-4', H-6'

Unsubstituted

ring;

deshielded by

ring

nitrogens.

B 8.20 - 8.30 Singlet 2H H-4, H-6

Substituted

ring; shielded

by ortho-

amino effect

(+M).

C 7.55 - 7.65
Triplet (

Hz)
1H H-5'

Unsubstituted

ring; para-

position

relative to C-

C bond.

D 5.80 - 6.20 Broad Singlet 2H -NH

Exchangeabl

e amino

protons; shift

varies with

concentration

/solvent.

Key Diagnostic Feature:

Symmetry Breaking: Unlike 2,2'-bipyrimidine (which shows only two signals: a doublet and a

triplet) or 5,5'-diamino-2,2'-bipyrimidine (which shows only one singlet for ring protons), the

5-amine derivative shows three distinct aromatic signals (Doublet, Triplet, Singlet).

C NMR Shifts (Predicted)
C-2, C-2' (Bridgehead): 160–162 ppm (Quaternary)
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C-5 (Amino-bound): 145–148 ppm (Upfield shift due to electron donation)

C-4, C-6: 140–142 ppm

C-4', C-6': 155–158 ppm (Typical pyrimidine range)

C-5': 120–122 ppm

Infrared (IR) Spectroscopy
The IR spectrum confirms the presence of the primary amine and the integrity of the

heteroaromatic core.

Frequency (cm

)
Vibration Mode Description

3400 - 3450 (N-H)
Asymmetric primary amine

stretch.

3300 - 3350 (N-H)
Symmetric primary amine

stretch.

1620 - 1640 (N-H)
Scissoring deformation of the

amino group.[1]

1560 - 1580 (C=N)
Pyrimidine ring breathing

modes.

1250 - 1300 (C-N) C(aryl)-N(amine) bond stretch.

UV-Vis Absorption
Solvent: Acetonitrile or Methanol

1: ~240 nm (

, aromatic core)

2: ~300–320 nm (n
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, with ICT character).

Effect of Substitution: The amino group introduces an auxochromic shift (red shift) compared

to unsubstituted 2,2'-bipyrimidine (

nm). The transition involves intramolecular charge transfer (ICT) from the amino lone pair to
the electron-deficient pyrimidine rings.

Experimental Protocols
Protocol A: Verification of Asymmetry (Self-Validating
Step)
To confirm you have the mono-amine and not a mixture of starting material and diamine:

TLC Analysis: Use a polar solvent system (e.g., 10% MeOH in DCM).

2,2'-Bipyrimidine:[2][3][4][5][6][7][8][9] High

(Non-polar).

5-Amino-2,2'-bipyrimidine: Medium

(Fluorescent blue under UV 365nm).

5,5'-Diamino-2,2'-bipyrimidine: Low

(Most polar).

Mass Spectrometry (ESI+):

Look for

.

Absence of

(Parent) and

(Diamine) peaks confirms purity.
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Protocol B: Preparation for Coordination
When using 2,2'-bipyrimidine-5-amine as a ligand:

Dissolve 1 eq. of ligand in hot ethanol.

Add 1 eq. of metal salt (e.g.,

,

).

The amino group generally does not coordinate if the metal is soft/borderline, as the

chelating bipyrimidine pocket is thermodynamically preferred. However, the amino group can

participate in H-bonding or protonation.

Applications & Logic
The selection of 2,2'-bipyrimidine-5-amine over the symmetric diamine is usually driven by the

need for desymmetrization.

Supramolecular Building Blocks: The mono-amine allows for the "head-to-tail" construction of

oligomers where the amine of one unit H-bonds to the pyrimidine nitrogen of another.

Push-Pull Systems: It serves as an electron-deficient bridge (bipyrimidine) with a single

electron donor (amine), creating a dipole useful in non-linear optics (NLO).

Bioconjugation: The single amine allows for conjugation to a single biomolecule (e.g., via

NHS-ester coupling) without cross-linking, which would occur with the diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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